Cas no 1798524-05-6 (1-(2-chlorophenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea)

• Product Name: 1-(2-chlorophenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea
• CAS No: 1798524-05-6
• MF: C₁₇H₂₀ClN₅O
• MW: 345.826601982117
• CID: 5375906
• Update Time: 2025-05-24

1-(2-chlorophenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)-N′-[[4-(1-piperidinyl)-2-pyrimidinyl]methyl]urea
• 1-(2-chlorophenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea

• Inchi： 1S/C17H20ClN5O/c18-13-6-2-3-7-14(13)21-17(24)20-12-15-19-9-8-16(22-15)23-10-4-1-5-11-23/h2-3,6-9H,1,4-5,10-12H2,(H2,20,21,24)
• InChI Key： BNOPRUQWMIWZBC-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NCC1=NC=CC(N2CCCCC2)=N1)=O

Experimental Properties

• Density: 1.316±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 496.1±45.0 °C(Predicted)
• pka: 12.41±0.46(Predicted)

Additional information on 1-(2-chlorophenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea

1-(2-Chlorophenyl)-3-{[4-(Piperidin-1-yl)Pyrimidin-2-yl]Methyl}Urea: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-(2-chlorophenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea, identified by the CAS No. 1798524-05-6, has emerged as a significant molecule of interest. This compound, with its intricate structure and potential bioactivity, has garnered attention in both academic and industrial research settings. The molecule's structure, comprising a urea moiety linked to a 2-chlorophenyl group and a 4-piperidinopyrimidine derivative, suggests its potential application in drug discovery and development.

Recent studies have highlighted the importance of urea-based compounds in medicinal chemistry, particularly in the design of inhibitors for various enzyme targets. The presence of a pyrimidine ring, a well-known heterocyclic structure with diverse biological activities, further underscores the compound's potential in therapeutic applications. The integration of a piperidine group into the pyrimidine framework introduces additional flexibility and electronic diversity, which could enhance the molecule's binding affinity to target proteins.

The synthesis of 1-(2-chlorophenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea involves a series of carefully designed reactions, including nucleophilic substitutions and condensation processes. Researchers have optimized synthetic routes to ensure high yields and purity, which are critical for subsequent biological evaluations. The compound's stability under various conditions has also been assessed, making it suitable for prolonged storage and transportation.

In terms of biological activity, this compound has shown promise in preliminary assays targeting key enzymes involved in inflammatory pathways. For instance, studies conducted in vitro have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. These findings suggest that the compound could serve as a lead molecule for the development of anti-inflammatory agents.

Moreover, computational modeling techniques have been employed to predict the compound's pharmacokinetic properties. Molecular docking studies reveal that the molecule exhibits favorable interactions with binding sites on target proteins, indicating its potential efficacy in vivo. Additionally, quantitative structure-property relationship (QSPR) analyses have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles.

The integration of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity. These analyses have also facilitated comparisons with structurally related compounds, aiding in the understanding of structure-activity relationships (SARs). Such studies are pivotal for guiding further optimization efforts aimed at enhancing the compound's therapeutic potential.

In conclusion, 1-(2-chlorophenyl)-3-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}urea represents a compelling candidate for exploration in drug discovery programs. Its unique structural features, coupled with emerging research findings, position it as a valuable asset in advancing therapeutic interventions across various disease areas.